2H,3H-furo[3,2-b]pyridine-5-carboxylic acid

• CAS RN: 1782592-24-8
• Molecular Formula: C8H7NO3
• Molecular Weight: 165.1

Description

Fused pyridine derivatives, such as “2H,3H-furo[3,2-b]pyridine-5-carboxylic acid”, are of increasing interest in drug design and medicinal chemistry. They are found in the structures of substances with various bioactivities, including antiviral, anticancer, antituberculosis, antibacterial, antifungal, anti-inflammatory, and antimalarial activities.

Synthesis Analysis

The synthesis of similar compounds often involves multi-component reactions. For instance, the green synthesis of pyrazolo[3,4-b]quinolinones was designed using pyridine-2-carboxylic acid as a catalyst. The reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles produced pyrazolo[3,4-b]quinolinones in excellent yield.

Molecular Structure Analysis

The molecular structure of these compounds is often analyzed using techniques such as IR spectroscopy and NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving these compounds often proceed through a carbocation intermediate. For example, a nucleophilic attack by 5-amino pyrazoles on a carbocation gave a stable intermediate, which was further cyclized and condensed to give the final product.

Physical And Chemical Properties Analysis

These compounds often contribute positively to the solubility, polarity, lipophilicity, and hydrogen bonding capacity properties of the compounds they are incorporated into.

Mechanism of Action

The mechanism of action of these compounds often involves their structural similarity with DNA bases such as adenine and guanine. This similarity is a key factor in explaining their effectiveness, especially in antiviral and anticancer activities.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific chemical structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

The future directions in the research of these compounds could involve exploring their potential in various therapeutic applications, given their wide range of bioactivities. Additionally, the development of more efficient and environmentally friendly synthesis methods could also be a focus.